Cas no 1261747-13-0 (5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol)

5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol is a fluorinated pyridine derivative characterized by the presence of two trifluoromethyl groups and a hydroxymethyl substituent on the pyridine ring. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl groups contribute to electron-withdrawing effects, influencing reactivity and binding interactions in molecular design. The hydroxymethyl functionality offers a versatile handle for further derivatization, enabling the synthesis of more complex scaffolds. Its well-defined stereochemistry and high purity make it suitable for applications in medicinal chemistry, particularly in the development of bioactive compounds targeting selective inhibition or modulation.
5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol structure
1261747-13-0 structure
Product Name:5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol
CAS No:1261747-13-0
MF:C14H9F6NO
MW:321.217784643173
CID:4982931
Update Time:2025-10-29

5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

    • 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol
    • Inchi: 1S/C14H9F6NO/c15-13(16,17)9-5-8(7-22)12(21-6-9)10-3-1-2-4-11(10)14(18,19)20/h1-6,22H,7H2
    • InChI Key: GKRQSFSMQAIOJD-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C1C(CO)=CC(C(F)(F)F)=CN=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 369
  • XLogP3: 3.4
  • Topological Polar Surface Area: 33.1

5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013008942-250mg
5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol
1261747-13-0 97%
250mg
489.60 USD 2021-06-25
Alichem
A013008942-500mg
5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol
1261747-13-0 97%
500mg
823.15 USD 2021-06-25
Alichem
A013008942-1g
5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol
1261747-13-0 97%
1g
1,504.90 USD 2021-06-25

Additional information on 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol

Comprehensive Overview of 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol (CAS No. 1261747-13-0)

The compound 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol (CAS No. 1261747-13-0) is a highly specialized fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring trifluoromethyl groups and a pyridine-methanol backbone, makes it a valuable intermediate for designing novel bioactive molecules. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and bioavailability, which align with current trends in drug discovery.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their applications in medicinal chemistry and material science. The presence of CF3 groups in 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol contributes to its electron-withdrawing properties, which are critical for modulating the reactivity and binding affinity of target molecules. This compound is particularly relevant in the development of small-molecule inhibitors and catalysts, addressing key challenges in drug design and organic synthesis.

From an industrial perspective, CAS No. 1261747-13-0 is gaining attention for its role in high-performance materials. Its structural features enable it to act as a building block for advanced polymers and electronic materials, which are pivotal in sectors like optoelectronics and renewable energy. The compound’s stability under various conditions also makes it a candidate for green chemistry applications, aligning with global sustainability goals.

Analytical studies of 5-(Trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine-3-methanol highlight its compatibility with modern spectroscopic techniques, such as NMR and mass spectrometry. These methods are essential for quality control and structural elucidation, ensuring its reliability in research and production. Furthermore, the compound’s synthetic versatility allows for modifications to optimize its properties for specific applications, a feature highly valued in custom synthesis projects.

The growing interest in fluorine-containing compounds has positioned CAS No. 1261747-13-0 as a subject of numerous patent filings and academic publications. Its potential in targeted therapy and precision agriculture underscores its relevance in addressing contemporary challenges in healthcare and food security. As research progresses, this compound is expected to play a pivotal role in innovations across multiple scientific disciplines.

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